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Compound of Interest

Compound Name: 4-Fluorophenol

Cat. No.: B042351

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Fluorophenol (4-FP), a halogenated derivative of phenol, is a chemical intermediate with
applications in various industries, including pharmaceuticals and agrochemicals. A thorough
understanding of its toxicological profile is crucial for risk assessment and safe handling. This
technical guide provides a comprehensive overview of the currently available toxicological data
on 4-Fluorophenol, including acute toxicity, skin and eye irritation, and insights into its
potential mechanisms of toxicity. While significant data gaps exist in the public domain
regarding chronic, reproductive, and genotoxic effects, this guide synthesizes the available
information and provides context through data on analogous compounds. All quantitative data
is presented in structured tables, and experimental workflows are detailed and visualized to
facilitate comprehension.

Chemical and Physical Properties
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Property Value Reference
CAS Number 371-41-5
Molecular Formula CeHsFO
Molecular Weight 112.10 g/mol
Appearance WTidte to off-white crystalline 1]
soli

) ] 46 °C (stable form), 28.5 °C
Melting Point [1]
(unstable form)

Boiling Point 185 °C

Water Solubility Soluble [1]
log Pow (n-octanol/water >7.4 (for phenols expected to o
partition coefficient) have low aquatic toxicity)

Toxicological Data
Acute Toxicity

4-Fluorophenol is classified as harmful if swallowed, in contact with skin, or if inhaled.

Table 1: Acute Toxicity of 4-Fluorophenol
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Route Species

Test
Guideline

Value

Observatio
Reference
ns

Rat (female,
Wistar)

Oral

OECD 423

LDso > 2000
mg/kg bw

No mortality

or clinical

signs of

toxicity were
observed.

Body weight [2]
gain was

normal. No
macroscopic
pathological

findings.

Oral Rat (female,
Sprague-
Dawley)

OECD 423

LDso > 2000
mg/kg bw

Two out of six  [3]
animals were
killed in
extremis
three to four
days after
dosing. Signs
of systemic
toxicity
included
hunched
posture,
lethargy, pilo-
erection,
decreased
respiratory
rate, labored
respiration,
and ataxia.
Surviving
animals

recovered
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within five to

six days.

Details of

toxic effects

Intraperitonea - LDso =312 not reported
Mouse Not specified [1]
I mg/kg other than
lethal dose
value.

A standardized workflow for an acute oral toxicity study following the Acute Toxic Class Method
(OECD 423) is outlined below.
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Preliminary Steps

Acclimatization of female Wistar rats (at least 5 days)

Dosing Procedure
A\ 4
Fasting (feed withheld for at least 16 hours, water ad libitum) Test substance preparation
A 4
Single oral administration by gavage
Observation Period (14 days)
A4 A\
Clinical observations (several times on day 1, then daily) [— [ Body weight measurement (Day 0, 7, and 14) | ——{ Mortality checks

Endpoint Analysis
Y P \ 4 Y A

Gross necropsy of all animals at the end of the study

v

Data analysis and LD50 estimation

Click to download full resolution via product page

Workflow for an Acute Oral Toxicity Study (OECD 423).

Skin and Eye Irritation

4-Fluorophenol is considered to be a skin and eye irritant.

Table 2: Dermal Irritation of 4-Fluorophenol
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Species

Test Guideline  Exposure

Results Reference

Rabbit (New
Zealand White)

4-hour, semi-
OECD 404 )
occlusive

Very slight
erythema was
observed, which
was reversible
within 72 hours.
No edema was
noted. The 4l
substance is not
classified as a
skin irritant under
these test

conditions.

Rabbit

4-hour, semi-
OECD 404 )
occlusive

No dermal
reaction was
observed.
Primary Irritation [5][6]
Index was 0.0,

classified as

'non-irritant’.

The standard procedure for assessing acute dermal irritation according to OECD Guideline 404

is depicted below.
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Animal Preparation

Clipping of fur from the dorsal/flank area of albino rabbits

'

Selection of animals with healthy, intact skin

Test Substande Application

Application of 0.5 g of test substance to a small area of skin under a gauze patch

:

Semi-occlusive dressing for 4 hours

Obseryvation

Removal of the patch and residual test substance

:

Scoring of erythema and edema at 1, 24, 48, and 72 hours, and up to 14 days

Evaluation

Assessment of the reversibility of skin reactions

'

Classification based on the severity and persistence of lesions

Click to download full resolution via product page

Workflow for an Acute Dermal Irritation Study (OECD 404).
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Chronic Toxicity

No data on the chronic toxicity of 4-Fluorophenol is available in the public domain. For
context, chronic exposure to phenol in humans has been associated with anorexia, progressive
weight loss, diarrhea, vertigo, salivation, and dark coloration of the urine.[7] Animal studies with
phenol have shown decreased body weight and effects on the liver, kidney, and spleen.[2]

Carcinogenicity

There is no data available on the carcinogenicity of 4-Fluorophenol.[8] The U.S.
Environmental Protection Agency (EPA) has classified the related compound, phenol, as Group
D, not classifiable as to human carcinogenicity.[7]

Genotoxicity

Specific genotoxicity data for 4-Fluorophenol is not readily available. However, studies on
other chlorophenols suggest that they can have genotoxic effects.[9] For instance, 2-
chlorophenol and 2,4-dichlorophenol have been shown to induce chromosomal aberrations in
plant bioassays. The genotoxic potential of a chemical is typically assessed using a battery of
tests, including the Ames test, comet assay, and in vitro micronucleus test.

Positive Results Data Interpretation and Hazard Identification
tierl .
- Negative Results t:l Weight of Evidence Analysis

Tier 2: In Vivo Follow-up (if Tier 1 is positive)

In Vivo Comet Assay

In Vivo Micronucleus Test

Tier 1: In Vitro Screening

In Vitro Micronucleus Test (Mammalian Cells) Comet Assay (DNA Strand Breaks)

| Ames Test (Bacterial Reverse Mutation Assay)
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Conceptual Workflow for Genotoxicity Assessment.

Reproductive and Developmental Toxicity

No specific data on the reproductive and developmental toxicity of 4-Fluorophenol were found.
Studies on the parent compound, phenol, have shown developmental toxicity in animals,
including reduced fetal body weight and viability.[4][5] In some animal studies, these effects
were observed at dose levels that were also toxic to the mother.[7][10] A two-generation
reproductive toxicity study of phenol in rats reported delayed puberty in male offspring at high
doses.[11]

Mechanism of Toxicity

The precise mechanisms of toxicity for 4-Fluorophenol have not been extensively studied.
However, based on the toxicology of phenol and other halogenated phenols, it is plausible that
oxidative stress plays a significant role.

Metabolism and Bioactivation

Phenolic compounds can be metabolized by cytochrome P450 enzymes to form reactive
intermediates, such as quinones and semiquinone radicals.[12] In the case of 4-fluoroaniline, a
structurally related compound, metabolism can lead to the formation of a reactive
benzoquinoneimine.[13] The metabolism of 4-Fluorophenol has been shown to produce 4-
fluorocatechol in microorganisms.[14][15][16]

It is hypothesized that the metabolism of 4-Fluorophenol could lead to the formation of
reactive intermediates that can deplete cellular antioxidants, such as glutathione, and bind to
cellular macromolecules, leading to cellular damage.
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Postulated Metabolic Activation and Toxicity Pathway for 4-Fluorophenol.

Conclusion and Future Directions

The available toxicological data for 4-Fluorophenol primarily characterize its acute toxicity and
irritant properties. It is considered harmful by oral, dermal, and inhalation routes and is a skin
and eye irritant. Significant data gaps remain concerning its potential for chronic toxicity,
carcinogenicity, genotoxicity, and reproductive and developmental effects. Future research
should focus on filling these data gaps through studies conducted according to internationally
recognized guidelines. Mechanistic studies are also warranted to elucidate the specific
signaling pathways involved in 4-Fluorophenol-induced toxicity, with a particular focus on the
role of metabolic activation and oxidative stress. A comprehensive understanding of its
toxicological profile is essential for ensuring the safe use of this chemical in all its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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